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Introduction

Aluminum-26 (2°Al) is a long-lived cosmogenic radionuclide with a half-life of approximately
717,000 years.[1][2] Its production in extraterrestrial materials is directly influenced by the flux
of energetic particles in the inner solar system, namely Galactic Cosmic Rays (GCRs) and
Solar Energetic Particles (SEPs). The Sun's activity modulates the intensity of GCRs reaching
the inner solar system and is the source of SEPs. Consequently, the concentration of 26Al in
natural archives such as lunar samples and meteorites serves as a valuable proxy for
reconstructing past solar activity over long timescales.[3][4] These reconstructions are crucial
for understanding the long-term variability of the Sun and its potential impacts on Earth's
climate and technological systems.

Principles of Aluminum-26 as a Solar Activity Proxy

The utility of 26Al as a proxy for solar activity is based on its production mechanisms:
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Galactic Cosmic Ray (GCR) Production: GCRs are high-energy particles originating from
outside our solar system. During periods of high solar activity, the strengthened heliospheric
magnetic field deflects more GCRs, leading to a lower production rate of cosmogenic
nuclides like 26Al in the inner solar system. Conversely, low solar activity allows for a higher
GCR flux and increased 2°Al production.

Solar Energetic Particle (SEP) Production: SEPs are energetic particles accelerated during
solar flares and coronal mass ejections. The production of 26Al by SEPs is directly
proportional to solar activity. In materials with minimal shielding, such as the lunar surface,
the SEP contribution to 2°Al production can be significant, particularly in the upper few
centimeters.[3]

The depth profile of 2°Al concentrations in lunar rocks and soil cores allows for the
deconvolution of the GCR and SEP contributions, providing a more detailed reconstruction of
past solar activity.[3][4]

Applications

The study of 26Al in extraterrestrial materials has several key applications in solar physics and
planetary science:

Reconstruction of Long-Term Solar Activity: By measuring 2°Al concentrations in well-
preserved archives, scientists can reconstruct solar activity levels over hundreds of
thousands to millions of years, far exceeding the instrumental record.

Understanding Solar Cycles and Grand Minima/Maxima: The 2°Al record can help identify
past grand solar minima and maxima, providing insights into the long-term dynamics of the
solar dynamo.

Constraining the Heliospheric Magnetic Field: Variations in 2°Al production by GCRs can be
used to model the past strength and structure of the heliospheric magnetic field.

Dating the Terrestrial Age of Meteorites: Once a meteorite lands on Earth, the production of
26A| ceases. Therefore, the decay of the existing 26Al can be used to determine how long the
meteorite has been on Earth.[2]
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e Early Solar System Chronology: The decay of 26Al to Magnesium-26 (2Mg) is a key
chronometer for dating events in the early solar system.[5][6]

Data Presentation

Quantitative data related to Aluminum-26 is summarized in the following tables for easy
comparison.

Table 1: Nuclear Properties of Aluminum-26

Property Value
Half-life (t1/2) 7.17 x 105 years[2]
B+ (positron emission), Electron Capture (g)[1]
Decay Mode
[2]
Decay Product 26Mg (stable)[1]
Primary Gamma Ray Energy 1.809 MeV[1]

Table 2: Typical Aluminum-26 Activities in Meteorites

Meteorite Activity (dpm/kg)
Chassigny 39.6 £ 3.6[7]
Nakhla 61.8 £ 4.8[7]
NWA 482 (Lunar) 61.4 £ 7.8[7]

Table 3: Target Elements for 2°Al Production in Lunar Samples
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Primary Particle Energy Range for
Target Element .
Production

Aluminum (Al) Dominant at lower proton energies

. _ Significant contribution across a broad energy
Silicon (Si)
range

Magnesium (Mg) Contributes at specific energy thresholds

Note: The relative contributions of these target elements to the total 2°Al production vary with

the energy of the incident particles (protons).[3]

Experimental Protocols

The measurement of 26Al concentrations in geological samples is primarily achieved through

Accelerator Mass Spectrometry (AMS), an ultra-sensitive technique capable of detecting

extremely low isotope ratios.[8][9]

Sample Preparation

Sample Acquisition: Collect samples from lunar cores or meteorites. For depth profile
analysis, lunar core samples are sectioned at precise depth intervals.

Physical Processing: Crush and homogenize the sample material.

Chemical Digestion: Digest the sample in a mixture of strong acids (e.g., HF, HNOs, HCIOa4)
to bring all minerals into solution.

Addition of Carrier: Add a known amount of stable aluminum (2’Al) carrier to the solution.
This allows for the determination of chemical yield and provides the reference isotope for the
AMS measurement.[9]

Chemical Separation: Isolate aluminum from other elements using ion-exchange
chromatography and/or solvent extraction. This step is crucial to remove interfering
elements.
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» Precipitation and Calcination: Precipitate aluminum as aluminum hydroxide (Al(OH)s). Wash
the precipitate and then calcine it at high temperature (e.g., 1000°C) to form aluminum oxide
(Al203). Al203 is a common target material for the AMS ion source.[8]

Accelerator Mass Spectrometry (AMS) Measurement

o Target Preparation: Press the Al203 powder into a target holder for the ion source.

« lonization: Sputter the target with a beam of Cesium ions (Cs™) to produce negative ions.
While Al~ can be used, AIO~ beams are often preferred due to higher ion currents.[10]

« Injection and Acceleration: Inject the negative ions into the accelerator. A magnetic field
selects for ions of the desired mass-to-charge ratio.[8] The ions are accelerated to high
energies (mega-electron volts) in a tandem accelerator.[8]

» Stripping: In the high-voltage terminal of the accelerator, the negative ions pass through a
thin foil or gas, which strips off electrons, converting them into positive ions. This process
breaks up molecular isobars, such as 22MgO-, that could interfere with the 2°Al
measurement.[8][10]

e Mass and Charge State Selection: A second magnet analyzes the resulting positive ions,
selecting for the desired charge state of 2°Al (e.g., AlR+).[10]

» Detection: The selected 2°Al ions are directed to a detector (e.g., a gas ionization detector)
that counts individual ions.[8]

 |sotope Ratio Measurement: The AMS system rapidly switches between measuring the rare
isotope (2°Al) and the stable isotope (2’Al) to determine the 26Al/27Al ratio.[8]

Data Analysis

» Blank Correction: Measure procedural blanks to subtract any background 2°Al introduced
during sample preparation.

o Standardization: Normalize the measured 22Al/27 Al ratios to a known standard material.

» Concentration Calculation: Calculate the concentration of 26Al in the original sample using
the measured 2°6Al/27Al ratio, the amount of 2’Al carrier added, and the initial sample mass.
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* Modeling: Use the depth-dependent 26Al concentrations in conjunction with production rate
models to infer the past fluxes of GCRs and SEPs.
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Caption: Logical relationship between solar activity and Aluminum-26 production.
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Caption: Experimental workflow for Aluminum-26 measurement using AMS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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